Ethyl 4-((4-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C23H25N5O7S/c1-3-34-23(30)27-12-14-28(15-13-27)36(31,32)19-10-6-16(7-11-19)20(29)24-22-26-25-21(35-22)17-4-8-18(33-2)9-5-17/h4-11H,3,12-15H2,1-2H3,(H,24,26,29)
• InChI Key: VLBAXHVVDONEQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H25N5O7S
• Molecular Weight: 515.5 g/mol
• CAS No.: 442881-25-6

Description

Ethyl 4-((4-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H25N5O7S and its molecular weight is 515.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Several studies have been dedicated to the synthesis and characterization of compounds with structures similar to "Ethyl 4-((4-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate". These compounds are synthesized through various chemical reactions, including Mannich reaction, cyclization, and condensation reactions, to produce derivatives with potential biological activities (Sharma, Kumar, & Pathak, 2014). The structures of these compounds are characterized using spectroscopic methods such as UV, FT-IR, 1H-NMR, and MS, alongside elemental analysis to confirm their identities.

Biological Activities

The biological evaluation of these compounds reveals significant antibacterial, antifungal, and anticancer activities. Some derivatives have shown promising activity against human breast cancer cell lines, such as MCF7, indicating their potential as anticancer agents (Sharma, Kumar, & Pathak, 2014). Additionally, antimicrobial studies suggest that certain derivatives possess good to moderate activities against various test microorganisms, highlighting their potential in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antioxidant Activity

Research has also explored the antioxidant potential of related compounds, with some derivatives showing activity in various antioxidant assays. These findings indicate the potential of these compounds in mitigating oxidative stress-related diseases (Mallesha, Harish, Mohana, & Rekha, 2014).

Mechanism of Action

Target of action

The compound contains a piperazine moiety, which is a common feature in many biologically active molecules. Piperazine derivatives are known to interact with a variety of targets, including G protein-coupled receptors, ion channels, and enzymes . .

Mode of action

The mode of action would depend on the specific target that this compound interacts with. Given the presence of a piperazine ring, it’s possible that this compound could act as a ligand for certain receptors, leading to changes in cellular signaling . .

Biochemical pathways

Without knowing the specific target of this compound, it’s difficult to predict the biochemical pathways it might affect. Piperazine derivatives can influence a variety of pathways depending on their specific target .